![molecular formula C13H14N2O4S B5179025 N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide](/img/structure/B5179025.png)
N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of isothiazolidinone derivatives, which have been found to possess a variety of biological activities. In
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is not fully understood. However, it has been found to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the inflammatory response and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and reduce inflammation. It has also been found to have a neuroprotective effect and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is its broad range of biological activities, which make it a promising candidate for the development of new drugs. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One area of research is the development of new derivatives with improved solubility and bioavailability. Another area of research is the investigation of the compound's mechanism of action and its potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes. Finally, the compound's potential as a diagnostic tool for cancer and other diseases is an area of active research.
Synthesis Methods
The synthesis of N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide can be achieved through a multi-step process involving the reaction of various reagents. One of the most common methods involves the reaction of 4-bromo-2-nitrobenzoic acid with cyclopropylamine, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with 2-chloro-1,3-thiazolidine-4-one to yield this compound.
Scientific Research Applications
N-cyclopropyl-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammatory disorders.
Properties
IUPAC Name |
N-cyclopropyl-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S/c16-12-7-8-20(18,19)15(12)11-5-1-9(2-6-11)13(17)14-10-3-4-10/h1-2,5-6,10H,3-4,7-8H2,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHEAETTWHUQUFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.